2-Methoxyethinyl estradiol

Description

2-Methoxyestradiol (2-MeO-E2) is a natural metabolite of estradiol and 2-hydroxyestradiol . Specifically, it is the 2-methyl ether of 2-hydroxyestradiol . This compound prevents the formation of new blood vessels that tumors need to grow, acting as an angiogenesis inhibitor . Additionally, 2-Methoxyestradiol functions as a vasodilator and can induce apoptosis in certain cancer cell lines . While derived from estradiol, it interacts weakly with estrogen receptors but retains activity as a high-affinity agonist of the G protein-coupled estrogen receptor (GPER) . Clinical development of 2-Methoxyestradiol as a drug candidate, under the name Panzem, has been suspended due to its poor oral bioavailability and extensive metabolism . However, preclinical models suggest its potential effectiveness against inflammatory diseases like rheumatoid arthritis, and studies have shown it to be a microtubule inhibitor with inhibitory effects against prostate cancer in rodents .

2-Methoxyestradiol was observed to increase sex hormone-binding globulin (SHBG) levels in men without suppressing testosterone levels . It is important to note that research on 2-Methoxyestradiol has led to the development of analogues like 2-methoxyestradiol disulfamate (STX-140) to address bioavailability issues . Other related compounds include 2-Methoxyestriol and 2-Methoxyestrone .

A similar compound is Ethinylestradiol (EE), a synthetic derivative of estradiol widely used in birth control pills . Unlike 2-Methoxyestradiol, Ethinylestradiol is more resistant to metabolism and has improved bioavailability when taken orally .

• CAS No.: 22415-44-7
• Product Name: 2-Methoxyethinyl estradiol
• Molecular Formula: C21H26O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: (8R,9S,13S,14S,17R)-17-ethynyl-2-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• Standard InChI: InChI=1S/C21H26O3/c1-4-21(23)10-8-17-15-6-5-13-11-18(22)19(24-3)12-16(13)14(15)7-9-20(17,21)2/h1,11-12,14-15,17,22-23H,5-10H2,2-3H3/t14-,15+,17-,20-,21-/m0/s1
• Standard InChIKey: NRGDXTWZJCEVEB-PVHGPHFFSA-N
• SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=C(C=C34)OC)O
• Canonical SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=C(C=C34)OC)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (17α)-2-Methoxy-19-norpregna-1,3,5(10)-trien-20-yne-3,17-diol; 2-Methoxy-19-nor-17α-pregna-1,3,5(10)-trien-20-yne-3,17-dioll
• PubChem Compound: 68572
• Last Modified: Apr 15 2024